Cas no 170112-17-1 (Methyl (E)-(3S)-3-amino-4-phenylbut-1-enyl sulfone hydrochloride)

• Product Name: Methyl (E)-(3S)-3-amino-4-phenylbut-1-enyl sulfone hydrochloride
• CAS No: 170112-17-1
• MF: C₁₁H₁₆ClNO₂S
• MW: 261.76824092865
• MDL: MFCD09998738
• CID: 5151937
• Update Time: 2026-03-03

Methyl (E)-(3S)-3-amino-4-phenylbut-1-enyl sulfone hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl (E)-(3S)-3-amino-4-phenylbut-1-enyl sulfone hydrochloride
• (S)-PheVSMe.HCl
• (S,E)-4-(methylsulfonyl)-1-phenylbut-3-en-2-amine hydrochloride

• MDL： MFCD09998738
• Inchi： 1S/C11H15NO2S.ClH/c1-15(13,14)8-7-11(12)9-10-5-3-2-4-6-10;/h2-8,11H,9,12H2,1H3;1H/b8-7+;/t11-;/m1./s1
• InChI Key： UJCKXQIBITWDIW-JXRCSLTCSA-N
• SMILES： [H]Cl.S(C)(/C=C/[C@@H](N)CC1=CC=CC=C1)(=O)=O

Additional information on Methyl (E)-(3S)-3-amino-4-phenylbut-1-enyl sulfone hydrochloride

Comprehensive Overview of Methyl (E)-(3S)-3-amino-4-phenylbut-1-enyl sulfone hydrochloride (CAS No. 170112-17-1)

Methyl (E)-(3S)-3-amino-4-phenylbut-1-enyl sulfone hydrochloride (CAS No. 170112-17-1) is a specialized organic compound with significant applications in pharmaceutical research and synthetic chemistry. The compound's unique structure, featuring a sulfone group and an amino functionality, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently seek information on its properties, synthesis methods, and potential uses, reflecting its growing importance in modern chemistry.

The compound's IUPAC name highlights its stereochemistry ((3S)) and the presence of a phenyl group, which are critical for its reactivity and interaction with biological targets. Its hydrochloride salt form enhances stability and solubility, making it suitable for various experimental conditions. Recent trends in chemical databases and AI-driven platforms show increased interest in chiral building blocks and sulfone derivatives, aligning with the compound's relevance in asymmetric synthesis and drug discovery.

One of the most searched questions related to CAS No. 170112-17-1 revolves around its role in peptide mimetics and enzyme inhibitors. The compound's vinyl sulfone moiety is particularly noteworthy, as it can act as a Michael acceptor in covalent binding studies—a hot topic in targeted drug development. Additionally, its enantiopure form ((E)-(3S)) is often explored for its potential in creating optically active pharmaceuticals, addressing the demand for stereoselective synthesis in the industry.

From a technical perspective, Methyl (E)-(3S)-3-amino-4-phenylbut-1-enyl sulfone hydrochloride exhibits distinct spectroscopic properties, such as characteristic NMR peaks and mass spectral data, which are frequently queried in analytical chemistry forums. Its melting point, solubility profile, and storage conditions are also common search terms, underscoring the need for practical handling guidelines. The compound's compatibility with green chemistry principles—such as reduced waste generation and atom economy—further elevates its appeal in sustainable research initiatives.

In summary, CAS No. 170112-17-1 represents a versatile tool for chemists exploring structure-activity relationships (SAR) and novel therapeutic agents. Its integration into high-throughput screening libraries and combinatorial chemistry workflows demonstrates its adaptability to cutting-edge methodologies. As the scientific community continues to prioritize precision medicine and molecular design, this compound is poised to remain a focal point in both academic and industrial settings.